Cas no 54235-70-0 (Methanone, 1,3-dithian-2-ylidene-)

Methanone, 1,3-dithian-2-ylidene- structure
54235-70-0 structure
Product name:Methanone, 1,3-dithian-2-ylidene-
CAS No:54235-70-0
MF:C5H6OS2
MW:146.230538845062
CID:355111
PubChem ID:12247594

Methanone, 1,3-dithian-2-ylidene- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 1,3-dithian-2-ylidene-
    • 1,3-dithian-2-ylidenemethanone
    • SCHEMBL11806330
    • DTXSID90482255
    • 54235-70-0
    • Inchi: InChI=1S/C5H6OS2/c6-4-5-7-2-1-3-8-5/h1-3H2
    • InChI Key: JJDZTZCXIPRHKM-UHFFFAOYSA-N
    • SMILES: O=C=C1SCCCS1

Computed Properties

  • Exact Mass: 145.98608
  • Monoisotopic Mass: 145.98600716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.7Ų

Experimental Properties

  • PSA: 17.07

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